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Compound of Interest |

Compound Name: 2-Hydroxypentadecanoic acid
CAS No.: 2507-54-2
Cat. No.: B1237189
- 7

Executive Summary

While sharing an identical molecular formula (

) and chain length, 2-hydroxypentadecanoic acid (
-hydroxy) and 3-hydroxypentadecanoic acid (

-hydroxy) represent fundamentally distinct biological lineages.

o 3-Hydroxypentadecanoic Acid is a canonical bacterial metabolite, serving as a structural
anchor in Lipid A (endotoxin) and a monomer in polyhydroxyalkanoates (PHAS). Its presence
is a definitive biomarker for Gram-negative bacterial burden and specific surfactant-
producing species (Bacillus, Pseudomonas).

e 2-Hydroxypentadecanoic Acid is primarily associated with eukaryotic stress responses
(plant

-dioxygenases) and mammalian sphingolipid metabolism (via Fatty Acid 2-Hydroxylase,
FA2H). It serves as a critical marker for neurodegenerative disorders involving myelin
stability.

The ability to analytically differentiate these isomers via GC-MS fragmentation patterns (m/z
103 vs. m/z 90) is a prerequisite for accurate lipidomic profiling in drug discovery.
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Chemical & Structural Analysis
Stereochemistry and Functional Group Positioning

The position of the hydroxyl group dictates the molecule's reactivity and biological role.

2-Hydroxypentadecanoic 3-Hydroxypentadecanoic
Feature Acid ( Acid (

-OH) -OH)
IUPAC Name 2-hydroxypentadecanoic acid 3-hydroxypentadecanoic acid

N C2 (Alpha carbon, adjacent to

Position C3 (Beta carbon)

carboxyl)

o Typically (R) in Typically (R) in bacterial Lipid

Chirality

mammals/plants A

~3.5 (Inductive effect of ~4.5 (Similar to unsubstituted
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Structural Visualization

The following diagram contrasts the chemical structure and primary mass spectrometry
fragmentation points.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Hydroxypentadecanoic Acid (Beta)

MS Frag: m/z 103
C3-C4 Cleavage, . | (Base Peak)
Carboxyl Group Alpha Carbon o | BetaCarbon t--"" " .

(COOH) (€2 (C3-0OH) \, Alkyl Chain

(Ca-C15)

\

2-Hydroxypentadecanoic Acid (Alpha)

MS Frag: m/z 90
(McLafferty)

Cleavage . .

Carboxyl Group Inductive Effect o_| Alpha Carbon [~
>

(COOH) (C2 - OH)
| Akyichain

(C3-C15)

Click to download full resolution via product page

Caption: Structural comparison highlighting the alpha vs. beta hydroxyl positions and their
respective diagnostic MS cleavage sites.

Biosynthetic Origins & Metabolic Pathways

Understanding the origin of these lipids allows researchers to pinpoint the biological source
(host vs. pathogen) in complex samples.

3-Hydroxypentadecanoic Acid: The Bacterial Signature

This isomer is synthesized via the Type Il Fatty Acid Synthesis (FAS II) pathway, exclusive to
bacteria and mitochondria.

e Precursor: Odd-chain primers (Propionyl-CoA) derived from amino acids (Valine/lsoleucine)
or environmental odd-chain acids.

e Enzymology:
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o FabH/FabF: Condenses Malonyl-ACP with the primer.
o FabG (Ketoacyl-ACP Reductase): Reduces the

-keto group to a
-hydroxy group.

o Diverticul: Instead of dehydration (Fabz), the 3-OH-acyl-ACP is intercepted by LpxA/LpxD
for Lipid A synthesis or PhaG for polyhydroxyalkanoate (PHA) storage.

 Significance: Accumulation of 3-OH C15:0 suggests the presence of specific Gram-negative
bacteria (e.g., Pectinatus, Veillonella) or biosurfactant producers (Bacillus lipopeptides).

2-Hydroxypentadecanoic Acid: The Eukaryotic
Stress/Signal

This isomer arises from the modification of pre-existing fatty acids.
o Mammalian Pathway:
o Enzyme:Fatty Acid 2-Hydroxylase (FA2H).[1][2]

o Substrate: Pentadecanoyl-CoA (rare, usually C22-C26 are preferred, making C15 a
unigue marker for specific metabolic states or dietary intake).

o Location: ER membrane, incorporated into ceramides/cerebrosides.

¢ Plant/Moss Pathway:

[¢]

Enzyme:

-Dioxygenase (
-DOX).[3]

o Mechanism: Oxygenation of C15:0 to a 2-hydroperoxy intermediate, reduced to 2-hydroxy.

o Role: Defense signaling against pathogens (wounding response).
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Analytical Differentiation (GC-MS)

This is the most critical section for the laboratory scientist. Standard EI (Electron lonization)
GC-MS of Methyl Ester (FAME) derivatives provides the most robust differentiation.

Derivatization Protocol

Direct analysis of free fatty acids is poor. Two-step derivatization is recommended for hydroxy-
fatty acids to improve volatility and fragmentation specificity.

¢ Methylation:

/Methanol (
C, 15 min)
Forms FAME.
 Silylation (Optional but Recommended): BSTFA + 1% TMCS (
C, 30 min)

Forms TMS ether of the hydroxyl group.

Mass Spectral Fingerprints (FAME Derivatives)
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Isomer (Methyl Ester)

Diagnostic lon (m/z)

Mechanistic Origin

Cleavage between C3 and C4.

Fragment:
3-OH C15:0 103 (Base Peak)
. This ion is universal for all
straight-chain 3-OH FAMEs.
M-18 (254) Loss of water (dehydration).
McLafferty Rearrangement.
2-OH C15:0 920 Specific to 2-hydroxy methyl
esters.
Loss of Carbomethoxy group
M-59 (213)
Loss of water (less intense
M-18 (254)

than in 3-OH).

Analytical Workflow Diagram
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Caption: Step-by-step analytical workflow for distinguishing hydroxy-fatty acid isomers using
GC-MS.

Applications in Drug Development & Research
3-OH C15:0 as an Endotoxin Biomarker
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o Context: Drug safety and sepsis research.

o Application: While 3-OH C14:0 is the standard marker for LPS, 3-OH C15:0 is a specific
marker for odd-chain producing bacteria (e.g., Pectinatus in brewery spoilage, or specific gut
microbiota).

e Drug Target: Inhibitors of LpxC (UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine
deacetylase) are developed as novel antibiotics. Monitoring the depletion of 3-OH fatty acids
in bacterial membranes is a direct pharmacodynamic marker of LpxC inhibition.

2-OH C15:0 in Neurodegenerative Disease

o Context: Sphingolipid metabolism disorders.

o Application: Mutations in the FA2H gene lead to Spastic Paraplegia 35 (SPG35) and
Leukodystrophy.

o Mechanism: Loss of 2-hydroxylation destabilizes myelin sheath galactolipids.

e Research Use: 2-OH C15:0 (often used as an internal standard due to its low endogenous
abundance compared to C24:0) is critical for quantifying FA2H activity in patient-derived
cells.

Adjuvant Development

o Synthetic Lipid A: Synthetic analogs of Lipid A (e.g., GLA, MPL) are used as vaccine
adjuvants. The chain length and hydroxylation position (3-OH) are critical for TLR4 receptor
agonist activity. Modifying the chain length to C15 (odd chain) modulates the immune
potency and toxicity profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. Arabidopsis Sphingolipid Fatty Acid 2-Hydroxylases (AtFAH1 and AtFAH2) Are
Functionally Differentiated in Fatty Acid 2-Hydroxylation and Stress Responses - PMC
[pmc.ncbi.nlm.nih.gov]

e 3. researchgate.net [researchgate.net]
e 4. researchgate.net [researchgate.net]
e 5. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [Comparative Technical Guide: 2-Hydroxy vs. 3-
Hydroxypentadecanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237189#difference-between-2-hydroxy-and-3-
hydroxypentadecanoic-acid]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://pubs.acs.org/doi/10.1021/jf070423n
https://pmc.ncbi.nlm.nih.gov/articles/PMC3387700/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2856798/
https://www.researchgate.net/figure/Mass-spectrum-and-fragmentation-pattern-of-3-hydroxy-tetradecanoic-acid-methyl-ester-at_fig4_265787342
https://www.researchgate.net/figure/Mass-spectrum-and-fragmentation-pattern-of-3-hydroxy-tetradecanoic-acid-methyl-ester-at_fig4_265787342
https://www.researchgate.net/figure/Mass-spectrum-and-fragmentation-pattern-of-3-hydroxy-tetradecanoic-acid-3-OH-C14-0_fig5_321156637
https://pmc.ncbi.nlm.nih.gov/articles/PMC3387700/
https://www.researchgate.net/figure/Mass-spectrum-and-fragmentation-pattern-of-3-hydroxy-tetradecanoic-acid-methyl-ester-at_fig4_265787342
https://www.researchgate.net/publication/230610408_Fungal_Spores_Dormancy_Germination_Chemical_Composition_and_Role_in_Biotechnology_Review
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3510137/
https://www.benchchem.com/product/b1237189?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/225064475_Arabidopsis_Sphingolipid_Fatty_Acid_2-Hydroxylases_AtFAH1_and_AtFAH2_Are_Functionally_Differentiated_in_Fatty_Acid_2-Hydroxylation_and_Stress_Responses
https://pmc.ncbi.nlm.nih.gov/articles/PMC3387700/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3387700/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3387700/
https://www.researchgate.net/publication/7622957_a-Dioxygenases
https://www.researchgate.net/figure/Mass-spectrum-and-fragmentation-pattern-of-3-hydroxy-tetradecanoic-acid-methyl-ester-at_fig4_265787342
https://www.researchgate.net/publication/230610408_Fungal_Spores_Dormancy_Germination_Chemical_Composition_and_Role_in_Biotechnology_Review
https://www.benchchem.com/product/b1237189#difference-between-2-hydroxy-and-3-hydroxypentadecanoic-acid
https://www.benchchem.com/product/b1237189#difference-between-2-hydroxy-and-3-hydroxypentadecanoic-acid
https://www.benchchem.com/product/b1237189#difference-between-2-hydroxy-and-3-hydroxypentadecanoic-acid
https://www.benchchem.com/product/b1237189#difference-between-2-hydroxy-and-3-hydroxypentadecanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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